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Compound of Interest

Compound Name: L-Arabitol

Cat. No.: B046117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis of L-Arabitol utilizing immobilized enzyme technology. The focus is on both whole-

cell and purified enzyme immobilization strategies, offering flexibility for various research and

development applications.

Introduction
L-Arabitol, a five-carbon sugar alcohol, is a valuable chiral building block in the synthesis of

various pharmaceuticals and a potential low-calorie sweetener. Biotechnological production of

L-Arabitol offers a green and sustainable alternative to chemical synthesis routes. Immobilized

enzyme technology further enhances the economic viability and efficiency of this bioconversion

by enabling enzyme reuse, improving stability, and simplifying downstream processing. This

document outlines the key methodologies and data for establishing an L-Arabitol production

platform.

Data Summary
The following tables summarize key quantitative data from studies on L-Arabitol production

using immobilized biocatalysts.

Table 1: L-Arabitol Production using Immobilized Whole Cells
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Microorg
anism

Immobiliz
ation
Matrix

Substrate
L-Arabitol
Titer (g/L)

Yield
(g/g)

Volumetri
c
Productiv
ity
(mg/L/h)

Referenc
e

Wickerham

omyces

anomalus

WC 1501

Calcium

Alginate

Beads

Glycerol 31.2 0.38 186 [1][2]

Wickerham

omyces

anomalus

WC 1501

(Airlift

Bioreactor)

Calcium

Alginate

Beads

Glycerol 38.1 0.42 227 [1][2]

Wickerham

omyces

anomalus

WC 1501

(Fed-

batch)

Calcium

Alginate

Beads

Glycerol 117 0.41 234 [1]

Candida

entomaea

NRRL Y-

7785

Not

Specified

(Free

Cells)

L-

Arabinose
- 0.70 -

Pichia

guilliermon

dii NRRL

Y-2075

Not

Specified

(Free

Cells)

L-

Arabinose
- 0.70 -

Meyerozy

ma

caribbica

5XY2

Not

Specified

(Free

Cells)

L-

Arabinose
30.3 0.61 - [3]
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Table 2: Kinetic Parameters of L-Arabitol Dehydrogenase (LAD)

Enzyme
Source

Substrate Km (mM)
Optimal
pH

Optimal
Temperat
ure (°C)

Cofactor
Referenc
e

Meyerozy

ma

caribbica

5XY2

L-Arabitol 31.1 9.5 40 NAD+ [3]

Trichoderm

a reesei

(recombina

nt)

L-Arabitol ~40 - - NAD+ [4]

Penicillium

chrysogen

um

L-Arabitol - 9.4 40-50 NAD+ [1]

Aspergillus

niger
L-Arabitol - 9.4 40-50 NAD+ [1]

Trichoderm

a

longibrachi

atum

L-Arabitol - 9.4 55-65 NAD+ [1]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key pathways and workflows involved in L-Arabitol
synthesis.
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L-Arabinose L-Arabitol

 L-Arabinose
 Reductase L-Xylulose

 L-Arabitol
 Dehydrogenase (LAD) Xylitol

 L-Xylulose
 Reductase D-Xylulose-5-Phosphate

 Xylitol
 Dehydrogenase Pentose Phosphate

Pathway

Biocatalyst Preparation

L-Arabitol Synthesis

Biocatalyst Recycling

LAD Gene Expression
(e.g., E. coli)

Purification of LAD

Immobilization of LAD
(e.g., on Silica Support)

Enzymatic Reaction:
L-Arabinose + NADH -> L-Arabitol + NAD+

Separation of
Immobilized Enzyme

Product Recovery
(L-Arabitol)

Recycling of
Immobilized LAD
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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